Cas no 56985-87-6 (4-nitrophenyl 2-bromopropanoate)

4-Nitrophenyl 2-bromopropanoate is a brominated ester derivative commonly employed as an alkylating agent and intermediate in organic synthesis. Its reactive α-bromo carbonyl moiety facilitates nucleophilic substitution reactions, making it valuable for introducing the 2-bromopropionyl group into target molecules. The electron-withdrawing 4-nitrophenyl ester enhances reactivity in acyl transfer processes. This compound is particularly useful in peptide modification, polymer chemistry, and pharmaceutical research due to its controlled reactivity and stability under standard handling conditions. It is typically handled under inert atmospheres to prevent decomposition. Storage at low temperatures in anhydrous environments is recommended to maintain purity and extend shelf life.
4-nitrophenyl 2-bromopropanoate structure
56985-87-6 structure
Product Name:4-nitrophenyl 2-bromopropanoate
CAS No:56985-87-6
MF:C9H8BrNO4
MW:274.068121910095
CID:3511553
PubChem ID:532749
Update Time:2025-10-29

4-nitrophenyl 2-bromopropanoate Chemical and Physical Properties

Names and Identifiers

    • PROPANOIC ACID, 2-BROMO-, 4-NITROPHENYL ESTER
    • 4-nitrophenyl 2-bromopropanoate
    • LOVOFTZGZYJDIM-UHFFFAOYSA-N
    • 56985-87-6
    • SCHEMBL18285287
    • (4-nitrophenyl) 2-bromopropanoate
    • MFCD25964750
    • EN300-1608167
    • 817-923-7
    • GCA98587
    • 2-Bromopropionic acid, 4-nitrophenyl ester
    • 4-nitrophenyl2-bromopropanoate
    • Inchi: 1S/C9H8BrNO4/c1-6(10)9(12)15-8-4-2-7(3-5-8)11(13)14/h2-6H,1H3
    • InChI Key: LOVOFTZGZYJDIM-UHFFFAOYSA-N
    • SMILES: C(OC1=CC=C([N+]([O-])=O)C=C1)(=O)C(Br)C

Computed Properties

  • Exact Mass: 272.96367Da
  • Monoisotopic Mass: 272.96367Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 72.1Ų

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Additional information on 4-nitrophenyl 2-bromopropanoate

4-Nitrophenyl 2-Bromopropanoate: A Comprehensive Overview

4-Nitrophenyl 2-bromopropanoate, identified by the CAS number 56985-87-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of propanoic acid, where the hydroxyl group is replaced by a 4-nitrophenyl ester group, and the second position of the propanoate chain is substituted with a bromine atom. The structure of this compound is characterized by its ester functional group and the presence of a nitrophenyl moiety, which imparts unique electronic and steric properties.

The synthesis of 4-nitrophenyl 2-bromopropanoate typically involves multi-step organic reactions. One common approach is the bromination of an intermediate propanoate ester, followed by substitution or elimination reactions to achieve the desired bromine substitution pattern. The presence of the nitro group on the phenyl ring plays a crucial role in directing the reactivity during these transformations. Recent studies have highlighted the importance of controlling reaction conditions, such as temperature and solvent choice, to optimize yield and purity.

In terms of physical properties, 4-nitrophenyl 2-bromopropanoate exhibits a melting point in the range of 100-110°C and is sparingly soluble in common organic solvents like dichloromethane and diethyl ether. Its UV-Vis spectrum shows absorption bands in the range of 250-300 nm, which are attributed to the electronic transitions within the nitrophenyl group. These properties make it suitable for applications in various chemical reactions, including nucleophilic substitutions and coupling reactions.

The chemical reactivity of 4-nitrophenyl 2-bromopropanoate has been extensively studied in recent years. The bromine atom at the second position of the propanoate chain makes it highly susceptible to nucleophilic attack, particularly under basic conditions. This reactivity has been exploited in the synthesis of various bioactive molecules and advanced materials. For instance, researchers have utilized this compound as a precursor for constructing complex organic frameworks with potential applications in drug discovery and polymer chemistry.

In addition to its synthetic applications, 4-nitrophenyl 2-bromopropanoate has shown promise in biological systems. Studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes, making it a candidate for further exploration in medicinal chemistry. However, more comprehensive biological evaluations are required to fully understand its potential therapeutic applications.

The latest advancements in computational chemistry have provided new insights into the electronic structure and reactivity patterns of 4-nitrophenyl 2-bromopropanoate. Quantum mechanical calculations have revealed that the nitro group significantly alters the electron distribution within the molecule, enhancing its electrophilic character at specific positions. These findings have been instrumental in designing more efficient synthetic routes and predicting reaction outcomes.

In conclusion, 4-nitrophenyl 2-bromopropanoate, with its unique structural features and versatile reactivity, continues to be a valuable compound in both academic research and industrial applications. As ongoing studies uncover new aspects of its chemistry and biology, this compound is poised to play an even greater role in advancing our understanding of organic synthesis and material science.

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